Cas no 103639-19-6 ((7S,8S)-7,8-dihydrobenzo[f]quinoline-7,8-diyl diacetate)

• Product name: (7S,8S)-7,8-dihydrobenzo[f]quinoline-7,8-diyl diacetate
• CAS No: 103639-19-6
• MF: C₁₇H₁₅NO₄
• MW: 297.3053
• CID: 1138262
• PubChem ID: 190583

(7S,8S)-7,8-dihydrobenzo[f]quinoline-7,8-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (7S,8S)-7,8-dihydrobenzo[f]quinoline-7,8-diyl diacetate
• (7-acetyloxy-7,8-dihydrobenzo[f]quinolin-8-yl) acetate
• DTXSID40908536
• 7,8-Dihydrobenzo[f]quinoline-7,8-diyl diacetate
• 103639-19-6
• ((7S,8S)-8-Acetyloxy-7,8-dihydrobenzo(f)quinolin-7-yl) acetate

• Inchi： InChI=1S/C17H15NO4/c1-10(19)21-16-8-6-12-13-4-3-9-18-15(13)7-5-14(12)17(16)22-11(2)20/h3-9,16-17H,1-2H3/t16-,17-/m0/s1
• InChI Key： SLDQVVWFLWDLQP-IRXDYDNUSA-N
• SMILES： CC(=O)OC1C=CC2=C(C1OC(=O)C)C=CC3=C2C=CC=N3

Computed Properties

• Exact Mass: 297.10015
• Monoisotopic Mass: 297.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 448.9°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.62
• PSA: 65.49
• LogP: 2.79750